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Compound of Interest

Compound Name: (R)-CE3F4

Cat. No.: B2854322 Get Quote

Application Notes and Protocols for (R)-CE3F4
(R)-CE3F4 is a potent and selective uncompetitive inhibitor of the Exchange protein directly

activated by cAMP 1 (Epac1). This document provides detailed protocols for the preparation

and storage of (R)-CE3F4 stock solutions for research purposes.

(R)-CE3F4 is the more active enantiomer of the racemic mixture CE3F4, exhibiting

approximately 10-fold higher selectivity for Epac1 over Epac2.[1][2] It functions by binding to

the cAMP-bound Epac1, stabilizing an inactive conformation and preventing the activation of its

downstream effector, Rap1.[3][4][5] Due to its poor aqueous solubility, careful preparation of

stock solutions is crucial for reliable experimental outcomes.[6][7]

Data Presentation
Physical and Chemical Properties

Property Value Reference

Molecular Formula C₁₁H₁₀Br₂FNO [8]

Molecular Weight 351.01 g/mol [8]

Purity ≥98% [8]

Appearance Crystalline solid [8][9]

Storage (Solid) -20°C for ≥ 4 years [8][9]
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Solubility Data
Solvent Solubility Reference

DMSO
~30 mg/mL (~85.5 mM); up to

100 mM has been reported
[8][9]

Dimethylformamide (DMF) ~30 mg/mL (~85.5 mM) [8][9]

Ethanol
~5 mg/mL (~14.2 mM); up to

50 mM has been reported
[8][9]

1:10 DMSO:PBS (pH 7.2) ~0.09 mg/mL (~0.26 mM) [8][9]

Stock Solution Storage Recommendations
Storage
Temperature

Duration Notes Reference

-80°C Up to 6 months
Recommended for

long-term storage.
[1][10]

-20°C Up to 1 month
Suitable for short-term

storage.
[1][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a commonly used high-concentration stock solution.

Materials:

(R)-CE3F4 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes
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Vortex mixer

Procedure:

Pre-weighing: Allow the vial of (R)-CE3F4 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a desired amount of (R)-CE3F4 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.51 mg of (R)-CE3F4 (Molecular Weight

= 351.01 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 3.51 mg,

add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

precipitation is observed.[10]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[10]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][10]

Protocol 2: Preparation of Working Solutions
Due to the poor aqueous solubility of (R)-CE3F4, working solutions for cell-based assays

should be prepared fresh from the DMSO stock solution immediately before use.

Materials:

10 mM (R)-CE3F4 stock solution in DMSO

Aqueous buffer or cell culture medium of choice (e.g., PBS, DMEM)

Procedure:
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Dilution: Perform a serial dilution of the 10 mM DMSO stock solution into the desired

aqueous buffer or medium. It is critical to add the DMSO stock to the aqueous solution and

mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Solubility Limit: Note that the solubility in aqueous buffers is limited. For maximum solubility,

(R)-CE3F4 should first be dissolved in DMSO and then diluted.[9] Aqueous solutions are not

recommended for storage for more than one day.[9]
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Caption: Mechanism of (R)-CE3F4 action on the Epac1 signaling pathway.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing (R)-CE3F4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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